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Compound of Interest

Compound Name: Isopropyl Tenofovir

Cat. No.: B15294139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Tenofovir Disoproxil

Fumarate (TDF), a key compound in pharmaceutical research and development. Adherence to

these procedures is vital for ensuring a safe laboratory environment and maintaining the

integrity of your work. The following information is based on available safety data sheets and

occupational health guidelines. While "Isopropyl Tenofovir" is not a standard chemical

nomenclature, it is understood to refer to Tenofovir Disoproxil Fumarate, which contains

isopropyl ester moieties.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling Tenofovir Disoproxil Fumarate.
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Protection Type Specific Recommendations Standards

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

may be required for large

quantities or when there is a

risk of splashing.

EN 166 (EU) or NIOSH (US)

approved.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile). Long-

sleeved laboratory coat.

Inspect gloves for integrity

before use.

Respiratory Protection

Not typically required for small-

scale laboratory use with

adequate ventilation (e.g.,

fume hood). For large-scale

operations, emergencies, or in

poorly ventilated areas, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

cartridge is recommended.

Follow established respiratory

protection program guidelines.

Occupational Exposure Limits
Occupational Exposure Limits (OELs) are established to protect workers from the adverse

health effects of exposure to chemical substances. While many safety data sheets for Tenofovir

Disoproxil Fumarate state that no official exposure limits have been noted by regulatory bodies,

the manufacturer of Viread® (a brand name for Tenofovir Disoproxil Fumarate) has established

an internal OEL.

Substance
Occupational Exposure Limit

(OEL)
Source

Tenofovir Disoproxil Fumarate
200 µg/m³ (8-hour time-

weighted average)

Gilead Sciences Internal

Guideline[2]
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Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling Tenofovir Disoproxil

Fumarate in a laboratory setting.

Preparation
- Review SDS

- Assemble PPE

Handling
- Work in fume hood

- Weigh and prepare solutions

Storage
- Tightly sealed container

- Refrigerated

Waste Disposal
- Collect in labeled hazardous waste container

Decontamination
- Clean work surfaces

Click to download full resolution via product page

Caption: Standard Laboratory Workflow for Handling Tenofovir Disoproxil Fumarate.

Step-by-Step Handling Procedures
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all

necessary PPE is available and in good condition.

Engineering Controls: All work with solid Tenofovir Disoproxil Fumarate that may generate

dust should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing and Transfer:

Handle the compound on a clean, impervious surface.
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Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid material.

Avoid creating dust. If dust is generated, gently clean it with a damp paper towel and

dispose of it as hazardous waste.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

Personal Hygiene: After handling, remove gloves and wash hands thoroughly with soap and

water. Do not eat, drink, or smoke in the laboratory.

Spill Response Plan
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.
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Spill Occurs

Evacuate Immediate Area

Notify Supervisor and EHS

Don Appropriate PPE

Contain the Spill
(use absorbent material for liquids)

Clean the Spill Area
(use appropriate kit)

Dispose of Waste
(as hazardous material)

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: Logical Workflow for Responding to a Chemical Spill of Tenofovir Disoproxil Fumarate.

Spill Cleanup Procedure:
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Evacuate: Immediately alert others in the vicinity and evacuate the immediate area of the

spill.

Notify: Inform your supervisor and the institutional Environmental Health and Safety (EHS)

department.

Secure the Area: Prevent entry into the spill area.

Personal Protective Equipment: Before attempting to clean the spill, don the appropriate

PPE as outlined above, including respiratory protection if the spill is large or generates dust.

Cleanup:

For Solid Spills: Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.

For Liquid Spills: Use an appropriate chemical absorbent pad or spill kit to contain and

absorb the spill.

Decontamination: Clean the spill area with a suitable detergent and water. All materials used

for cleanup should be disposed of as hazardous waste.

Disposal Plan
All waste containing Tenofovir Disoproxil Fumarate, including empty containers, contaminated

PPE, and cleanup materials, must be disposed of as hazardous chemical waste.

Waste Collection: Collect all waste in a clearly labeled, sealed, and compatible container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal. Do not dispose of this material down the drain or in regular trash.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC461250010&productDescription=TENOFOVIR+DISOPROXIL+FUM+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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